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Compound of Interest

Compound Name: BACE2-IN-1

Cat. No.: B2388353 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
BACE2-IN-1 is a highly selective and potent inhibitor of β-site amyloid precursor protein

cleaving enzyme 2 (BACE2). With a Ki of 1.6 nM for BACE2, it demonstrates over 500-fold

selectivity against its homolog, BACE1 (Ki = 815.1 nM)[1]. This remarkable selectivity makes

BACE2-IN-1 an invaluable tool for investigating the physiological and pathological roles of

BACE2 in various cellular processes, including its involvement in Type 2 Diabetes and

Alzheimer's disease. These application notes provide detailed information on the solubility and

preparation of BACE2-IN-1 for in vitro and cell-based assays.

Physicochemical and Inhibitory Properties
A clear understanding of the physicochemical and inhibitory characteristics of BACE2-IN-1 is

crucial for accurate and reproducible experimental design.
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Property Value Reference

Molecular Formula C₃₆H₃₈F₃N₃O₃ [1]

Molecular Weight 617.70 g/mol [1]

Appearance White to off-white solid [1]

Ki (BACE2) 1.6 nM [1]

Ki (BACE1) 815.1 nM [1]

Selectivity (BACE1/BACE2) >500-fold [1]

Solubility and Storage
Proper handling and storage of BACE2-IN-1 are essential to maintain its stability and activity.

Solvent Solubility Notes

DMSO 62 mg/mL (100.37 mM)

Ultrasonic and warming may

be required. Use of newly

opened, anhydrous DMSO is

recommended as the

compound is hygroscopic.[1]

Ethanol Insoluble

Water Insoluble

Stock Solution Preparation and Storage:

For optimal results, prepare a high-concentration stock solution in anhydrous DMSO.
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Stock
Concentration

Volume of DMSO
per 1 mg

Volume of DMSO
per 5 mg

Volume of DMSO
per 10 mg

1 mM 1.6189 mL 8.0945 mL 16.1891 mL

5 mM 0.3238 mL 1.6189 mL 3.2378 mL

10 mM 0.1619 mL 0.8095 mL 1.6189 mL

Storage Recommendations:

Powder: Store at -20°C for up to 3 years[1].

In Solvent (Stock Solution):

-80°C: Up to 6 months[1].

-20°C: Up to 1 month[1].

Note: Once prepared, it is highly recommended to aliquot the stock solution into single-use

volumes to prevent degradation from repeated freeze-thaw cycles.

BACE2 Signaling Pathways
BACE2 is a transmembrane aspartyl protease with a growing list of identified substrates,

implicating it in diverse signaling pathways beyond its initial characterization related to amyloid

precursor protein (APP) processing.
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Plasma Membrane Cleavage Products & Downstream Effects

BACE2

APP
Cleaves

TMEM27Cleaves

VEGFR3Cleaves

PMEL
Cleaves

VCAM1

Cleaves

Sez6L

Cleaves

sAPPβ / C-terminal fragments

Soluble TMEM27

sVEGFR3

PMEL Luminal Domain

sVCAM1

sSez6L

↓ Aβ Production
(θ-secretase activity)

↓ β-cell proliferation
↑ Insulin Secretion

↓ VEGFR3 Signaling
(attenuates lymphangiogenesis)

↑ Melanosome Amyloid Matrix Formation

↑ Pro-inflammatory signaling

Modulation of Neuronal Function
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Preparation

Assay

Data Analysis

Prepare BACE2-IN-1 serial dilutions in Assay Buffer

Add BACE2-IN-1/vehicle to 96-well plate

Dilute recombinant BACE2 in Assay Buffer

Add diluted BACE2

Dilute fluorogenic substrate in Assay Buffer

Add substrate to initiate reaction

Incubate for 15 min at RT

Kinetic read on fluorescence plate reader

Calculate initial reaction rates

Normalize to vehicle control

Plot % inhibition vs. [Inhibitor]

Determine IC50
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Cell Culture & Transfection

Inhibitor Treatment

Sample Preparation

Analysis

Culture HEK293 cells

Co-transfect with BACE2 and tagged substrate vectors

Treat cells with BACE2-IN-1 or vehicle

Incubate for 24-48 hours

Collect conditioned medium Prepare cell lysates

Perform Western Blot for substrate cleavage

Quantify band intensities

Calculate % inhibition

Determine cellular IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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